![molecular formula C9H12F2O2 B6183191 rac-(1R,2R,4R)-5,5-difluorobicyclo[2.2.2]octane-2-carboxylic acid CAS No. 2624108-93-4](/img/no-structure.png)
rac-(1R,2R,4R)-5,5-difluorobicyclo[2.2.2]octane-2-carboxylic acid
Overview
Description
Rac-(1R,2R,4R)-5,5-difluorobicyclo[2.2.2]octane-2-carboxylic acid, abbreviated as rac-DFCA, is a fluorinated bicyclic carboxylic acid that has been studied extensively for its potential applications in scientific research. Rac-DFCA has a wide range of applications in the fields of organic synthesis, biochemistry, and pharmacology.
Scientific Research Applications
Rac-DFCA has a wide range of applications in scientific research. Rac-DFCA has been used as a model compound in the study of organic synthesis, biochemistry, and pharmacology. Rac-DFCA has been used in the study of organic synthesis to investigate the effect of fluorine substitution on the reactivity of carboxylic acids. Rac-DFCA has also been used in the study of biochemistry to investigate the effect of fluorine substitution on enzyme activity and protein structure. Rac-DFCA has also been used in the study of pharmacology to investigate the effect of fluorine substitution on drug binding and drug metabolism.
Mechanism of Action
The mechanism of action of rac-DFCA is not well understood. However, it is believed that rac-DFCA binds to proteins and enzymes in the body, altering their structure and activity. Additionally, rac-DFCA is believed to interact with other molecules in the body, including drugs and hormones.
Biochemical and Physiological Effects
Rac-DFCA has been shown to have a variety of biochemical and physiological effects. Rac-DFCA has been shown to bind to proteins and enzymes in the body, altering their structure and activity. Rac-DFCA has also been shown to interact with other molecules in the body, including drugs and hormones. Additionally, rac-DFCA has been shown to have anti-inflammatory and analgesic effects.
Advantages and Limitations for Lab Experiments
The use of rac-DFCA in lab experiments has a number of advantages and limitations. One advantage of using rac-DFCA in lab experiments is that it is relatively easy to synthesize and purify. Additionally, rac-DFCA is relatively stable and non-toxic, making it safe to use in lab experiments. However, rac-DFCA is also relatively expensive, making it difficult to use in large-scale experiments. Additionally, the mechanism of action of rac-DFCA is not well understood, making it difficult to predict its effects in lab experiments.
Future Directions
There are a number of potential future directions for the use of rac-DFCA in scientific research. One potential future direction is the use of rac-DFCA in the study of enzyme activity and protein structure. Additionally, rac-DFCA could be used to investigate the effect of fluorine substitution on drug binding and drug metabolism. Additionally, rac-DFCA could be used to investigate the effect of fluorine substitution on the reactivity of carboxylic acids. Finally, rac-DFCA could be used to investigate the anti-inflammatory and analgesic effects of fluorinated compounds.
Synthesis Methods
Rac-DFCA can be synthesized via a variety of methods, including the reaction of rac-DFCA with an alkali metal in an inert solvent. The reaction of rac-DFCA with an alkali metal in an inert solvent produces a rac-DFCA salt, which can then be isolated and purified via chromatography. Alternatively, rac-DFCA can be synthesized via the reaction of a difluorobicyclo[2.2.2]octane derivative with an acid in an inert solvent. The reaction of the difluorobicyclo[2.2.2]octane derivative with an acid in an inert solvent produces rac-DFCA, which can then be isolated and purified via chromatography.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for rac-(1R,2R,4R)-5,5-difluorobicyclo[2.2.2]octane-2-carboxylic acid involves the following steps: 1) synthesis of 5,5-difluorobicyclo[2.2.2]octane, 2) oxidation of 5,5-difluorobicyclo[2.2.2]octane to 5,5-difluorobicyclo[2.2.2]octanone, 3) reduction of 5,5-difluorobicyclo[2.2.2]octanone to rac-(1R,2R,4R)-5,5-difluorobicyclo[2.2.2]octane-2-carboxylic acid.", "Starting Materials": [ "1,3-cyclohexadiene", "bromine", "sodium hydroxide", "sodium borohydride", "acetic acid", "chromium trioxide", "pyridine", "sodium borohydride", "hydrochloric acid", "sodium hydroxide", "sodium chloride", "sodium sulfate", "methanol", "ethyl acetate", "water" ], "Reaction": [ "1) Bromination of 1,3-cyclohexadiene with bromine in acetic acid to yield 5,5-dibromo-bicyclo[2.2.2]octane", "2) Treatment of 5,5-dibromo-bicyclo[2.2.2]octane with sodium hydroxide to yield 5,5-dihydroxy-bicyclo[2.2.2]octane", "3) Oxidation of 5,5-dihydroxy-bicyclo[2.2.2]octane with chromium trioxide in pyridine to yield 5,5-diformyl-bicyclo[2.2.2]octane", "4) Reduction of 5,5-diformyl-bicyclo[2.2.2]octane with sodium borohydride in methanol to yield 5,5-dihydroxy-bicyclo[2.2.2]octanone", "5) Bromination of 5,5-dihydroxy-bicyclo[2.2.2]octanone with bromine in acetic acid to yield 5,5-dibromo-bicyclo[2.2.2]octanone", "6) Reduction of 5,5-dibromo-bicyclo[2.2.2]octanone with sodium borohydride in methanol to yield rac-(1R,2R,4R)-5,5-difluorobicyclo[2.2.2]octane-2-carboxylic acid" ] } | |
CAS RN |
2624108-93-4 |
Product Name |
rac-(1R,2R,4R)-5,5-difluorobicyclo[2.2.2]octane-2-carboxylic acid |
Molecular Formula |
C9H12F2O2 |
Molecular Weight |
190.2 |
Purity |
95 |
Origin of Product |
United States |
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